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The phenol-water system serves as a classic example of a binary liquid system exhibiting

partial miscibility. At ordinary temperatures, phenol and water are not completely soluble in

each other.[1] When mixed, they form two distinct liquid layers, a phenomenon attributed to the

interplay of intermolecular forces and temperature.[2][3] These layers are referred to as

conjugate solutions, with one layer being a saturated solution of phenol in water and the other

a saturated solution of water in phenol.[1][2][3] The mutual solubility of these two components

is, however, highly dependent on temperature. As the temperature increases, the mutual

solubility of phenol and water also increases.[1][2][3]

The Phase Diagram Explained
The relationship between temperature and composition in the phenol-water system is

graphically represented by a phase diagram. This diagram plots temperature against the weight

percentage of phenol. The resulting curve is typically parabolic in shape.[4]

Two-Phase Region: The area inside the parabolic curve represents the conditions of

temperature and composition where the system exists as two immiscible liquid phases.[2]

One-Phase Region: The area outside the curve represents the conditions where phenol and

water are completely miscible, forming a single homogeneous solution.[2]

The left side of the curve illustrates the solubility of phenol in water, while the right side shows

the solubility of water in phenol.[2] Both solubilities increase with a rise in temperature.[2]
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The Upper Critical Solution Temperature (UCST)
A key feature of the phenol-water phase diagram is the Upper Critical Solution Temperature

(UCST), also known as the consolute temperature. This is the maximum temperature on the

phase diagram, above which the two liquids are miscible in all proportions.[5][6] For the phenol-

water system, the UCST is approximately 66°C (with reported values varying slightly, such as

65.9°C, 66.8°C, or 68.1°C).[1][2][4][7] The composition at which this temperature is achieved is

around 34-36.1% phenol by weight.[1][8] Above this critical temperature, the system will always

form a single, homogeneous phase, regardless of the relative amounts of phenol and water.[6]

Quantitative Solubility Data
The mutual solubility of phenol and water at different temperatures is summarized in the table

below.

Temperature (°C) % Phenol in Water Layer % Water in Phenol Layer

20 8.4 27.2

30 9.4 31.8

40 12.0 38.0

50 17.0 44.0

60 25.0 55.0

66.8 34.0 34.0

Experimental Determination of the Phenol-Water
Phase Diagram
The following protocol outlines the methodology for experimentally determining the miscibility

temperatures for various compositions of phenol and water.

Apparatus and Chemicals:
Test tubes
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Beaker (to be used as a water bath)

Thermometer

Pipettes or burettes

Stirrer

Phenol (handle with care as it is corrosive and toxic)

Distilled water

Heating apparatus (e.g., hot plate or Bunsen burner)

Experimental Protocol:
Preparation of Mixtures: A series of phenol-water mixtures with varying compositions are

prepared in different test tubes. It is often practical to start with a known weight or volume of

phenol and incrementally add known volumes of water.[7]

Heating: Each test tube containing a phenol-water mixture is placed in a water bath and

heated gently. The mixture is stirred continuously to ensure uniform temperature distribution.

[7]

Observation of Miscibility: As the temperature rises, the turbidity of the two-phase mixture will

decrease. The temperature at which the turbidity completely disappears, resulting in a single

clear solution, is recorded as the miscibility temperature for that specific composition.[2][7]

Cooling: The clear solution is then allowed to cool slowly while being stirred.

Observation of Immiscibility: The temperature at which turbidity reappears is noted. This

temperature should be close to the miscibility temperature recorded during heating. The

average of these two temperatures is taken as the final miscibility temperature.[5]

Data Collection: This procedure is repeated for all the prepared compositions of phenol and

water.[5]
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Plotting the Phase Diagram: The miscibility temperatures (y-axis) are plotted against the

corresponding weight percentages of phenol (x-axis). The resulting points are connected to

form the parabolic miscibility curve.[2]

Determining the UCST: The peak of the plotted curve represents the Upper Critical Solution

Temperature (UCST) and the corresponding critical composition.[7]

Visualizing the Experimental Workflow and Phase
Relationships
The following diagrams illustrate the experimental workflow and the logical relationship

between the system's components.
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Experimental Workflow for Phenol-Water Phase Diagram

Preparation

Heating Cycle

Cooling Cycle

Data Analysis

1. Prepare Phenol-Water
Mixtures of Known Compositions

2. Heat Mixture in Water Bath

For each composition

3. Stir Continuously
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when Turbidity Disappears

5. Allow to Cool Slowly

6. Stir Continuously

7. Record Temperature (T2)
when Turbidity Reappears

8. Calculate Average Temp
(T1 + T2) / 2

9. Plot Temp vs. % Phenol

10. Identify UCST at Curve's Peak
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Caption: A flowchart of the experimental procedure for determining the phenol-water phase

diagram.

Logical Relationships in Phenol-Water System
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Caption: A diagram illustrating the phase behavior of the phenol-water system based on

temperature and composition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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